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Compound of Interest

Compound Name: Methyl 2-benzyloxybenzoate

Cat. No.: B1594120 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl 2-benzyloxybenzoate

For research scientists and drug development professionals, the proper handling of chemical

reagents is paramount to ensuring both personnel safety and experimental integrity. This guide

provides a comprehensive overview of the safety, handling, and material safety data for Methyl
2-benzyloxybenzoate (CAS: 55142-16-0), a key intermediate in organic synthesis.[1] This

document moves beyond rote recitation of data sheet points, offering field-proven insights

grounded in established safety principles.

Chemical Identification and Physicochemical
Properties
Methyl 2-benzyloxybenzoate, also known as methyl 2-phenylmethoxybenzoate, is an

aromatic ester utilized in various synthetic applications, including the development of novel

materials and pharmaceutical compounds.[1] A precise understanding of its physical properties

is the foundation of a robust safety assessment.
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Property Value Source

CAS Number 55142-16-0 [2][3]

Molecular Formula C₁₅H₁₄O₃ [3][4]

Molecular Weight 242.27 g/mol [3][4]

Appearance Solid, Low melting solid [2]

Melting Point 41 - 48 °C / 105.8 - 118.4 °F [1][2][3][4]

Boiling Point 364.9 °C at 760 mmHg [1][3][4]

Density 1.142 g/cm³ [1][3][4]

Flash Point 152.5 °C [1][3][4]

Solubility Insoluble in water. [5]

Hazard Analysis and Classification
Regulatory classification provides a baseline for risk assessment. According to some suppliers,

Methyl 2-benzyloxybenzoate is not considered a hazardous substance under the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200).[2] However, the absence of a formal

hazard classification should not be interpreted as an absence of potential risk. Other sources

provide an NFPA 704 rating, which offers at-a-glance information for emergency responders:

Health (Blue): 0 - Poses no significant health hazard.[3][6]

Flammability (Red): 1 - Materials that require considerable preheating before ignition can

occur.[3][6]

Instability/Reactivity (Yellow): 0 - Normally stable, even under fire exposure conditions, and

not reactive with water.[3][6]

Senior Scientist's Note: While the acute toxicity profile appears low, the primary risks in a

laboratory setting stem from potential irritation upon contact and inhalation of dust or aerosols,

especially given its nature as a low-melting solid.[3] It is prudent to handle it with the same care

afforded to any non-volatile organic solid.
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Proactive Risk Mitigation: Safe Handling and
Storage Protocols
A proactive approach to safety involves integrating engineering controls, personal protective

equipment (PPE), and rigorous handling procedures. The following workflow is designed to

minimize exposure and prevent contamination.

Engineering Controls: The First Line of Defense
The primary objective is to contain the chemical at its source.

Ventilation: Always handle Methyl 2-benzyloxybenzoate inside a certified chemical fume

hood.[3] This is crucial not only to prevent inhalation of any fine particulates but also to

contain potential spills.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. Selection must be deliberate

and based on the potential routes of exposure.

Protection Type Specification Rationale

Eye/Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical goggles.[2]

Protects against accidental

splashes or dust getting into

the eyes.

Hand
Chemical-impermeable gloves

(e.g., Nitrile rubber).[3]

Prevents direct skin contact.

Gloves must be inspected for

integrity before each use and

removed promptly if

contaminated.[3]

Body Laboratory coat.
Protects skin and personal

clothing from contamination.
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Procedural Best Practices
Avoid Dust Generation: As a solid, care should be taken to avoid creating dust during

weighing and transfer.[2][3]

Personal Hygiene: Avoid all personal contact, including ingestion and inhalation.[2] Do not

eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after

handling the compound.[7]

Grounding: For transfers of large quantities where static discharge could be a concern, use

non-sparking tools and explosion-proof equipment.[3]
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Fig. 1: Experimental workflow for the safe handling of Methyl 2-benzyloxybenzoate.
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Storage Requirements
Proper storage is essential for maintaining chemical integrity and safety.

Container: Store in a tightly closed container.[3]

Environment: Keep in a dry, cool, and well-ventilated place.[3] It is specifically noted to

protect the material from moisture.[2]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.

Emergency Event

Spill or Release? Personnel Exposure? Fire?

Evacuate Area.
Sweep up solid, avoid dust.

Place in sealed container for disposal.

Yes

Route of Exposure?

Yes

Use Dry Chemical, CO2, or Foam.
Wear SCBA.

Yes

Skin Contact:
Wash with plenty of water.

Seek medical attention if irritation occurs.

Skin

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

Eye

Inhalation:
Move to fresh air.

Seek medical attention if symptoms occur.

Inhalation

Click to download full resolution via product page

Fig. 2: Decision tree for emergency response procedures.

First-Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If

irritation develops or persists, seek medical attention.[2][3][6]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If symptoms

such as irritation or discomfort persist, seek medical attention.[2][3][6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if you feel unwell.[2][6]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[6] For large fires, water spray or fog may be used.[7]

Specific Hazards: Thermal decomposition can produce carbon oxides (CO, CO₂).

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE to avoid

contact with skin and eyes and to prevent inhalation of dust.[2][3]

Containment and Cleanup: For spills, sweep up the material and shovel it into a suitable,

labeled container for disposal.[2] Avoid actions that generate dust.[2][3] Afterwards, wash the

area to prevent runoff into drains.[7]

Stability and Reactivity
Reactivity: No specific hazardous reactivity is known based on available information.[2]

Chemical Stability: The product is considered stable under recommended storage conditions.

[7] Hazardous polymerization will not occur.[7]
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Conditions to Avoid: Presence of incompatible materials.[7]

Incompatible Materials: While specific data is limited, it is best practice to avoid contact with

strong oxidizing agents, strong acids, and strong bases.[7]

Toxicological and Ecological Information
Detailed toxicological and ecological studies for Methyl 2-benzyloxybenzoate are not readily

available in the provided sources.[3][6][9] The material has not been classified as harmful by

ingestion, though this is based on a lack of corroborating evidence.[7] As a general precaution,

discharge into the environment must be avoided, and spills should be prevented from entering

drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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